Cas no 1131614-55-5 (Methyl 4-cyclohexyl-3-iodobenzoate)

Methyl 4-cyclohexyl-3-iodobenzoate structure

1131614-55-5 structure

Product Name:Methyl 4-cyclohexyl-3-iodobenzoate

CAS No:1131614-55-5

MF:C₁₄H₁₇IO₂

MW:344.188056707382

CID:1005922

PubChem ID:44828966

Update Time:2025-04-20

Methyl 4-cyclohexyl-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-cyclohexyl-3-iodobenzoate
- DTXSID40661053
- AKOS015852370
- methyl 4-cyclohexyl-3-iodo-benzoate
- DB-060422
- methyl4-cyclohexyl-3-iodobenzoate
- SCHEMBL17164563
- A802897
- 1131614-55-5
- Inchi： 1S/C14H17IO2/c1-17-14(16)11-7-8-12(13(15)9-11)10-5-3-2-4-6-10/h7-10H,2-6H2,1H3
- InChI Key： XDSOINVKKGOQNZ-UHFFFAOYSA-N
- SMILES： IC1C=C(C(=O)OC)C=CC=1C1CCCCC1

Computed Properties

Exact Mass: 344.02733g/mol
Monoisotopic Mass: 344.02733g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 26.3Å²

Methyl 4-cyclohexyl-3-iodobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019097791-1g	Methyl 4-cyclohexyl-3-iodobenzoate	1131614-55-5	95%	1g	$449.28	2023-09-04
Chemenu	CM159382-1g	methyl 4-cyclohexyl-3-iodobenzoate	1131614-55-5	95%	1g	$482	2021-06-15
Chemenu	CM159382-1g	methyl 4-cyclohexyl-3-iodobenzoate	1131614-55-5	95%	1g	$482	2023-03-07
Ambeed	A765434-1g	Methyl 4-cyclohexyl-3-iodobenzoate	1131614-55-5	95+%	1g	$404.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757735-1g	Methyl 4-cyclohexyl-3-iodobenzoate	1131614-55-5	98%	1g	￥3676.00	2024-08-09
Crysdot LLC	CD12179274-1g	Methyl 4-cyclohexyl-3-iodobenzoate	1131614-55-5	95+%	1g	$510	2024-07-23

Methyl 4-cyclohexyl-3-iodobenzoate Related Literature

1. Distributed research: a new paradigm for undergraduate research and global problem solving†

Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
2. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
3. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
4. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788
5. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851

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